Cas no 88220-29-5 (Benzoic acid, 2-(naphtho[2,3-b]thien-2-ylcarbonyl)-)

• Product Name: Benzoic acid, 2-(naphtho[2,3-b]thien-2-ylcarbonyl)-
• CAS No: 88220-29-5
• MF: C₂₀H₁₂O₃S
• MW: 332.372484207153
• CID: 640867
• PubChem ID: 13128321
• Update Time: 2025-04-19

Benzoic acid, 2-(naphtho[2,3-b]thien-2-ylcarbonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(naphtho[2,3-b]thien-2-ylcarbonyl)-
• 2-(benzo[f][1]benzothiole-2-carbonyl)benzoic acid
• 2-(Naphtho[2,3-b]thiophene-2-carbonyl)benzoic acid
• 88220-29-5
• DTXSID80520236

• Inchi： 1S/C20H12O3S/c21-19(15-7-3-4-8-16(15)20(22)23)18-11-14-9-12-5-1-2-6-13(12)10-17(14)24-18/h1-11H,(H,22,23)
• InChI Key： ZHWUVPRVJCKRKZ-UHFFFAOYSA-N
• SMILES： S1C(C(C2C=CC=CC=2C(=O)O)=O)=CC2C=C3C=CC=CC3=CC1=2

Computed Properties

• Exact Mass: 332.05071541g/mol
• Monoisotopic Mass: 332.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 82.6Ų